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Chemical Properties & Synthesis

The tables below summarize the basic identification and synthesis information for 2-Azidoethanol.

Table 1: Basic Chemical Information for 2-Azidoethanol (CAS 1517-05-1)

Property Description

CAS Number 1517-05-1 [1]

Molecular Formula C₂H₅N₃O [1]

Molecular Weight 87.08 g/mol [1]

Alternate Names 2-Hydroxyethyl Azide [1]

Hazard Classification Classified as a Dangerous Good for transport [1]

Table 2: Reported Synthesis Methods for 2-Azidoethanol

Two independent synthesis procedures are reported, both proceeding via nucleophilic substitution.
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Reactant Conditions Yield Key Reference Data

2-Chloroethanol &
Sodium Azide [2]

In water; 4h at 0°C to RT,
then overnight at 80°C.

81% (^{1})H NMR (400 MHz, CDCl₃, ppm): δ
3.77 (q, 2H), 3.43 (t, 2H), 2.16 (s, 1H)

[2].

2-Bromoethanol &

Sodium Azide [2]

In water, under N₂

atmosphere; overnight at
80°C.

~100% (^{1})H NMR (300 MHz, CDCl₃, ppm): δ

3.79 (dd, 2H), 3.39-3.53 (m, 2H), 2.01
(t, 1H) [2].

Applications in Biomolecule Labeling

While direct protocols are unavailable, the literature indicates that 2-Azidoethanol is primarily used as a

building block to introduce an azide group into other molecules, which are then used in bioorthogonal "click"

chemistry.

Role as a Reagent: 2-Azidoethanol is noted as a reagent used in the glycosylation of mono- and
polysaccharides and as a blocker for 2'-deoxy-ethynyluridine (EdU) in nuclear DNA to prevent
antibody cross-reactivity [1].

Connection to Click Chemistry: The azide group of 2-Azidoethanol can be used to create
functionalized reagents. For instance, one study used it to synthesize a bifunctional fluorescent azide

probe for labeling alkyne-modified peptides and cells via copper-catalyzed azide-alkyne cycloaddition
(CuAAC) [3]. This highlights its utility in preparing tools for biomolecule detection.

General Workflow for Azide-Based Biomolecule
Labeling

Although a specific protocol for 2-Azidoethanol is not provided, the following diagram illustrates a common

experimental workflow for using azide-containing compounds in biomolecule labeling, based on general

practices in the field [4] [5].
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Start: Experimental Design

Synthesize or obtain
Azide-containing Molecule

(e.g., derived from 2-Azidoethanol)

Introduce to Biological System
(Metabolic incorporation
or chemical conjugation)

Fixation and Permeabilization
(if working with cells)

Click Reaction
with Alkyne-tagged Probe

(e.g., fluorescent dye)

Detection & Analysis
(e.g., Microscopy, Flow Cytometry)

End: Data Interpretation

Click to download full resolution via product page

Critical Experimental Considerations

When working with 2-Azidoethanol or developing a new protocol, please note the following:
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Safety Precautions: 2-Azidoethanol is classified as a Dangerous Good [1]. Organic azides can be

thermally unstable and shock-sensitive. You must consult specific Safety Data Sheets (SDS) and
conduct a thorough risk assessment before starting any experimental work.

Deuterated Compound (d4): The deuterated form (2-Azidoethanol-d4) is expected to have nearly
identical chemical reactivity to the non-deuterated compound. The primary purpose of deuterium is to

act as a silent label for tracking or to create an internal standard for Mass Spectrometry (MS)
analysis, providing a mass shift that distinguishes it from endogenous compounds.

Protocol Adaptation: You may be able to adapt protocols that use similar azide-or alkyne-containing
compounds. For example, the detailed protocol for AHA (Azidohomoalanine) labeling of newly

synthesized proteins provides an excellent template for the "click chemistry" reaction and detection
steps [4]. The key modification would be in how the azide group is incorporated into the target

biomolecule or system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - 2 | CAS 1517-05-1 | SCBT - Santa Cruz Biotechnology Azidoethanol [scbt.com]

2. - 2 synthesis - chemicalbook Azidoethanol [chemicalbook.com]

3. Novel Approaches in Biomolecule - PMC Labeling [pmc.ncbi.nlm.nih.gov]

4. Measuring Protein Synthesis during Cell Cycle by Azidohomoalanine... [bio-protocol.org]

5. Click-iT Labeling Kits Detect Biomolecules Across Multiple Applications [thermofisher.com]

To cite this document: Smolecule. [2-Azidoethanol-d4 biomolecule labeling protocol]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1806013#2-azidoethanol-

d4-biomolecule-labeling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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